Cas no 2418726-32-4 (3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate)

• Product Name: 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate
• CAS No: 2418726-32-4
• MF: C₉H₁₀FN₃O₃S₂
• MW: 291.322402477264
• CID: 5679047
• PubChem ID: 165773940
• Update Time: 2025-11-01

3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate Chemical and Physical Properties

Names and Identifiers

• 3-(azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate
• EN300-26630230
• 2418726-32-4
• 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate

• Inchi： 1S/C9H10FN3O3S2/c1-5-7(4-12-13-11)3-8(17)6(2)9(5)16-18(10,14)15/h3,17H,4H2,1-2H3
• InChI Key： FWYDPQLEOZKZFZ-UHFFFAOYSA-N
• SMILES： SC1=CC(CN=[N+]=[N-])=C(C)C(=C1C)OS(=O)(=O)F

Computed Properties

• Exact Mass: 291.01476170g/mol
• Monoisotopic Mass: 291.01476170g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 433
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 67.1Ų

Additional information on 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate

Recent Advances in the Study of 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate (CAS: 2418726-32-4)

The compound 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate (CAS: 2418726-32-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery and development. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, reactivity, and biological relevance.

Recent studies have highlighted the utility of 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate as a versatile intermediate in the synthesis of sulfur-containing bioactive molecules. The presence of both azide and sulfurofluoridate functional groups in its structure allows for diverse chemical transformations, including click chemistry reactions and sulfur-fluorine exchange processes. These properties make it a valuable tool for the development of novel therapeutics, particularly in the areas of targeted drug delivery and covalent inhibitor design.

One of the key advancements in the study of this compound involves its application in the development of covalent inhibitors for protein targets. Researchers have demonstrated that the sulfurofluoridate moiety can selectively react with nucleophilic residues in enzyme active sites, leading to the formation of stable adducts. This mechanism has been exploited to design inhibitors for various disease-relevant enzymes, including proteases and kinases. The azide group, on the other hand, provides a handle for further functionalization through bioorthogonal chemistry, enabling the attachment of fluorescent tags or other reporter groups for imaging and diagnostic purposes.

In addition to its role in covalent inhibitor design, 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate has also been investigated for its potential in bioconjugation strategies. Recent reports have described its use in the site-specific modification of proteins and peptides, where the sulfurofluoridate group reacts with cysteine residues to form stable thioether linkages. This approach has been employed to create antibody-drug conjugates (ADCs) and other bioconjugates with improved stability and therapeutic efficacy.

The synthesis of 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate has also seen notable improvements. Recent methodologies have focused on optimizing the yield and purity of the compound, with particular attention to the safety and scalability of the process. Advances in flow chemistry and continuous manufacturing have been applied to the synthesis of this compound, reducing the risks associated with handling reactive intermediates and improving overall efficiency.

Looking ahead, the continued exploration of 3-(Azidomethyl)-2,6-dimethyl-5-sulfanylphenyl sulfurofluoridate is expected to yield further insights into its applications in medicinal chemistry and chemical biology. Ongoing research is investigating its potential in the development of next-generation covalent drugs, as well as its utility in chemical proteomics and target identification. The compound's unique combination of reactivity and versatility positions it as a promising candidate for addressing unmet medical needs in areas such as oncology, infectious diseases, and inflammation.